1-(3,5-Dimethoxyisothiazol-4-yl)ethan-1-one
Description
1-(3,5-Dimethoxyisothiazol-4-yl)ethan-1-one, also known as DMIE, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMIE is a heterocyclic organic compound that contains an isothiazole ring and two methoxy groups on the aromatic ring.
Scientific Research Applications
Antimicrobial Agents
1,3,4-thiadiazole derivatives, which can be synthesized using “1-(3,5-Dimethoxyisothiazol-4-yl)ethan-1-one” as a starting material, have been found to exhibit potent antimicrobial properties . These compounds have been tested against various organisms such as E. coli, B. mycoides, and C. albicans, with some of them showing significant antimicrobial activity .
Anticancer Agents
1,3,4-thiadiazole derivatives have also been studied for their potential as anticancer agents . These compounds have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells .
Antifungal Agents
In addition to their antimicrobial properties, 1,3,4-thiadiazole derivatives have also been found to exhibit antifungal properties . This makes them potential candidates for the development of new antifungal drugs .
Antimycobacterial Agents
1,3,4-thiadiazole derivatives have been found to exhibit antimycobacterial properties . This suggests that they could be used in the development of new drugs for the treatment of mycobacterial infections .
Analgesic and Anti-inflammatory Agents
Some 1,3,4-thiadiazole derivatives have been found to exhibit analgesic and anti-inflammatory properties . This suggests that they could be used in the development of new analgesic and anti-inflammatory drugs .
Antipsychotic and Antidepressant Agents
1,3,4-thiadiazole derivatives have also been found to exhibit antipsychotic and antidepressant properties . This suggests that they could be used in the development of new antipsychotic and antidepressant drugs .
Anticonvulsant Agents
Some 1,3,4-thiadiazole derivatives have been found to exhibit anticonvulsant properties . This suggests that they could be used in the development of new anticonvulsant drugs .
Anti-leishmanial Agents
1,3,4-thiadiazole derivatives have been found to exhibit anti-leishmanial properties . This suggests that they could be used in the development of new drugs for the treatment of leishmaniasis .
properties
IUPAC Name |
1-(3,5-dimethoxy-1,2-thiazol-4-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3S/c1-4(9)5-6(10-2)8-12-7(5)11-3/h1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIHFJNRJEQBDDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(SN=C1OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-1-{4-[(2-methoxybenzoyl)amino]benzoyl}prolinamide](/img/structure/B2754516.png)
![2-{[(2-tert-butyl-4-methylphenoxy)acetyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B2754518.png)
![N-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]butanamide](/img/structure/B2754523.png)
![N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzo[d]thiazole-2-carboxamide](/img/structure/B2754532.png)